Cas no 1021055-69-5 (N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)

• Product Name: N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• CAS No: 1021055-69-5
• MF: C₁₆H₁₃N₅O₂S₂
• MW: 371.436719655991
• CID: 5914711
• PubChem ID: 42138332
• Update Time: 2025-05-30

N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• N-[6-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanylpyridazin-3-yl]benzamide
• VU0636700-1
• AKOS024499441
• 1021055-69-5
• N-(6-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)pyridazin-3-yl)benzamide
• F5126-0073
• Benzamide, N-[6-[[2-oxo-2-(2-thiazolylamino)ethyl]thio]-3-pyridazinyl]-

• Inchi： 1S/C16H13N5O2S2/c22-13(19-16-17-8-9-24-16)10-25-14-7-6-12(20-21-14)18-15(23)11-4-2-1-3-5-11/h1-9H,10H2,(H,17,19,22)(H,18,20,23)
• InChI Key： LXODGCAJLIGSFO-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)NC2=NC=CS2)C=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 371.05106702g/mol
• Monoisotopic Mass: 371.05106702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 150Ų

Additional information on N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide

N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021055-69-5): A Comprehensive Overview

N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021055-69-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique structural framework that includes a thiazole ring and a pyridazine moiety, both of which are known for their biological activities.

The thiazole ring, in particular, is a key structural element in many bioactive molecules, contributing to the compound's pharmacological properties. The presence of the carbamoyl group and the sulfanyl linkage further enhances its reactivity and interaction with biological targets. These features make N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide a promising candidate for various therapeutic applications.

Recent studies have focused on the potential of this compound as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of chronic inflammatory conditions.

The structural complexity of N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide also contributes to its favorable pharmacokinetic properties. Its lipophilicity and molecular weight are within the range that allows for good absorption and distribution in biological systems. This makes it suitable for both oral and parenteral administration, depending on the specific therapeutic application.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide in various disease models. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects, suggesting that this compound may have a favorable safety profile.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes and interactions of N-[6-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide with its target proteins. These studies have identified key residues and binding pockets that are crucial for its biological activity, which can guide further optimization efforts to enhance its potency and selectivity.

In conclusion, N-[6-{[({(1,3-thiazol-2-y l)carbamoyl}methyl)sulfanyl]pyridazin -3 - y l} benzamide (CAS No. 1021055 - 69 - 5 ) represents a significant advancement in the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for further research and potential clinical applications in the treatment of cancer, inflammatory diseases, and other conditions.